1-(m-Iodophenyl)-2-oxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine

• CAS RN: 59361-59-0
• Molecular Formula: C13H10IN3O
• Molecular Weight: 351.14 g/mol
• IUPAC Name: 1-(3-iodophenyl)-3,4-dihydropyrido[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C13H10IN3O/c14-10-4-1-5-11(7-10)17-12-9(3-2-6-15-12)8-16-13(17)18/h1-7H,8H2,(H,16,18)
• InChI Key: CYKCYKWHFXRDKW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N=CC=C2)N(C(=O)N1)C3=CC(=CC=C3)I

Description

1-(m-Iodophenyl)-2-oxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C13H10IN3O and its molecular weight is 351.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.3 g of 2-(m-iodoanilino)-3-aminomethylpyridine and 30 ml of dry tetrahydrofuran was added 3.2 g of N,N'-carbonyldiimidazole and the mixture was heated under reflux for 12 hours. After the reaction was complete, the solvent was removed from the reaction mixture by distillation under reduced pressure. The residue thus obtained was dissolved in acetone. The acetone solution was placed on a column of alumina and eluted with acetone. The eluate was concentrated and left to yield 2.5 g of 1-(m-iodophenyl)-2-oxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine as colorless needles, melting at 175° - 177° C.